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Compound of Interest

Compound Name: Tungsten pentachloride

CAS No.: 13470-14-9

Cat. No.: B077414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for

Tungsten pentachloride (WCl₅), focusing on infrared (IR) and Raman spectroscopy. The

information presented is intended to support research and development activities where the

structural and vibrational properties of this compound are of interest. Tungsten pentachloride
is a highly reactive, dark green crystalline solid that is sensitive to air and moisture.[1] Its

structure, and consequently its spectroscopic signature, is highly dependent on its physical

state.

Molecular Structure: A Tale of Two Phases
Tungsten pentachloride exhibits a fascinating structural duality, existing as a monomer in the

gas phase and a dimer in the solid state. This phase-dependent structural change is a critical

factor in interpreting its spectroscopic data.

Gas Phase: In the vapor state, WCl₅ adopts a monomeric, trigonal bipyramidal geometry

with D₃h symmetry.
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Solid State: In its solid form, it dimerizes to form W₂Cl₁₀. This dimer consists of two edge-

sharing octahedra, where each tungsten atom is coordinated to six chlorine atoms, two of

which act as bridging ligands between the two metal centers.[1][2]

The relationship between the physical state and the molecular structure is illustrated in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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